Cas no 122438-83-9 (Phenol, 2,6-dibromo-4-[[3,5-dibromo-4-(2-propenyloxy)phenyl]sulfonyl]-)

• Product Name: Phenol, 2,6-dibromo-4-[[3,5-dibromo-4-(2-propenyloxy)phenyl]sulfonyl]-
• CAS No: 122438-83-9
• MF: C₁₅H₁₀Br₄O₄S
• MW: 605.918500423431
• CID: 1214913
• PubChem ID: 2829799
• Update Time: 2025-04-20

Phenol, 2,6-dibromo-4-[[3,5-dibromo-4-(2-propenyloxy)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-dibromo-4-[[3,5-dibromo-4-(2-propenyloxy)phenyl]sulfonyl]-
• 2,6-dibromo-4-(3,5-dibromo-4-prop-2-enoxyphenyl)sulfonylphenol
• Probes1_000496
• Z56756129
• 122438-83-9
• CBDivE_005684
• CBChromo1_000015
• Probes2_000373
• DTXSID50385258
• AKOS001026723
• Probes2_000051
• SCHEMBL5148421
• Probes1_000381
• CBDivE_002875
• CBDivE_002835

• Inchi： 1S/C15H10Br4O4S/c1-2-3-23-15-12(18)6-9(7-13(15)19)24(21,22)8-4-10(16)14(20)11(17)5-8/h2,4-7,20H,1,3H2
• InChI Key： IQABBECQJZWHAN-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)S(C1C=C(C(=C(C=1)Br)O)Br)(=O)=O)Br)OCC=C

Computed Properties

• Exact Mass: 605.69923g/mol
• Monoisotopic Mass: 601.70333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 72Ų